N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(3-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-12(22)13-5-3-7-15(9-13)20-19(23)17-11-18(25-21-17)14-6-4-8-16(10-14)24-2/h3-11H,1-2H3,(H,20,23)
• InChI Key: ZZPNCNBHAJAVNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=NOC(=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide, also known as AM251, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 1999 by researchers at the University of Aberdeen, Scotland. Since then, AM251 has been extensively studied for its potential therapeutic applications in various diseases, including obesity, addiction, and pain management.

Mechanism of Action

N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide acts as a competitive antagonist of CB1 receptors, blocking the effects of endocannabinoids such as anandamide and 2-arachidonoylglycerol. This leads to a decrease in the activity of the endocannabinoid system, which can have various effects depending on the tissue and physiological context.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of food intake and the modulation of pain perception. It has also been shown to have potential therapeutic applications in addiction and anxiety disorders.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide is a widely used tool in scientific research due to its ability to selectively block CB1 receptors. However, its use can be limited by its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

Future research on N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide is likely to focus on its potential therapeutic applications in various diseases, as well as its use as a tool for studying the endocannabinoid system. Possible future directions for research include the development of more selective CB1 receptor antagonists, as well as the investigation of the role of the endocannabinoid system in various physiological processes.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide involves the reaction of 3-methoxybenzylamine with 3-acetylphenyl isocyanate in the presence of a base, followed by the reaction of the resulting intermediate with 2,4-dichlorobenzyl bromide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(3-acetylphenyl)-5-(3-methoxyphenyl)-3-isoxazolecarboxamide has been widely used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to block the effects of endocannabinoids on CB1 receptors, which are widely distributed in the brain and peripheral tissues. This has led to its use in studying the role of the endocannabinoid system in pain perception, appetite regulation, and addiction.